2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine

• IUPAC Name: 2-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C13H10N4OS/c1-2-5-10(6-3-1)12-17-16-11(18-12)9-19-13-14-7-4-8-15-13/h1-8H,9H2
• InChI Key: XKUTUQNWDHRFET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)CSC3=NC=CC=N3
• Molecular Formula: C13H10N4OS
• Molecular Weight: 270.31 g/mol

Description

2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine is a chemical compound that has garnered significant attention in scientific research. It is a heterocyclic compound that contains a pyrimidine ring and an oxadiazole ring, which are connected through a sulfur atom. This compound has shown potential in various scientific applications due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine is not fully understood. However, it is believed that the compound exerts its pharmacological effects by inhibiting specific enzymes or proteins in the body. For example, the compound has been shown to inhibit the activity of tyrosine kinase, which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine has been shown to have various biochemical and physiological effects. For example, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect in cancer treatment. Additionally, the compound has been shown to have anti-inflammatory and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine in lab experiments is its unique chemical structure, which allows for the exploration of various pharmacological effects. However, one limitation of using this compound is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research involving 2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine. One potential direction is to explore the compound's potential in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the compound's mechanism of action and to optimize its pharmacological properties for clinical use. Finally, exploring the synthesis of analogs of this compound could lead to the development of more potent and selective compounds for specific applications.

Synthesis Methods

The synthesis of 2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-thiol with 2-chloropyrimidine in the presence of a base such as potassium carbonate. The reaction proceeds through a substitution reaction, and the final product is obtained after purification.

Scientific Research Applications

2-{[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]thio}pyrimidine has shown potential in various scientific research applications. One of the significant applications is in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and microbial infections.